Ethyl 1,2-diamino-5-cyano-4-[4-(dimethylamino)phenyl]-6-oxo-1,6-dihydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 1,2-diamino-5-cyano-4-[4-(dimethylamino)phenyl]-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C17H19N5O3/c1-4-25-17(24)14-13(10-5-7-11(8-6-10)21(2)3)12(9-18)16(23)22(20)15(14)19/h5-8H,4,19-20H2,1-3H3
• InChI Key: MOHRKPHIHLSAFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)C(=C1C2=CC=C(C=C2)N(C)C)C#N)N)N
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including condensation reactions, cyclization, and functional group transformations. Researchers have developed diverse synthetic routes to access it, often starting from readily available precursors. These methods are documented in scientific literature.

Chemical Reactions Analysis

The compound participates in various chemical reactions, including nucleophilic substitutions, amidations, and cyclizations. These reactions allow for the modification of its functional groups and the creation of derivatives with altered properties. Researchers have explored its reactivity in detail.

Scientific Research Applications

Biomarkers for Tobacco Exposure and Cancer Research

Compounds similar to the one mentioned are often explored for their potential as biomarkers in cancer research. For example, human urinary carcinogen metabolites have been studied as practical markers for obtaining information about tobacco exposure and cancer. Carcinogens and their metabolites, quantified in the urine of smokers or non-smokers exposed to environmental tobacco smoke (ETS), are critical for studies on tobacco and human cancer, particularly regarding new tobacco products and strategies for harm reduction (Hecht, 2002).

Environmental and Health Impacts of Chemicals

Research on chemicals like Ethyl tertiary-Butyl Ether (ETBE) investigates their toxicological profiles to understand their environmental and health impacts. Such studies involve examining the inhalation exposure potential, metabolism to other compounds like tertiary-butyl alcohol (TBA) and acetaldehyde, and their effects on organs like kidneys and liver in mammals (Mcgregor, 2007).

Biodegradation and Environmental Fate

The biodegradation and fate of gasoline ether oxygenates like ETBE in soil and groundwater are subjects of scientific investigation. These studies aim to understand how microorganisms degrade such compounds aerobically, their metabolic pathways, and the implications for environmental remediation strategies (Thornton et al., 2020).

Alcohol Consumption Biomarkers

Research into ethyl glucuronide (EtG) as a biomarker in hair for detecting long-term alcohol consumption exemplifies the application of complex organic compounds in monitoring substance use. Such studies provide frameworks for interpreting EtG levels and understanding their implications in clinical and forensic contexts (Biondi et al., 2019).

Chemistry and Biochemistry of Natural Compounds

The chemistry and biochemistry of natural compounds, such as plant betalains, illustrate the diverse applications of complex organic molecules in scientific research. These studies delve into the structures, biosynthesis pathways, and potential health benefits of such compounds, highlighting their relevance in pharmacology and nutrition (Khan & Giridhar, 2015).